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Compound of Interest

Compound Name: 2-Butoxy-3-chloro-5-nitropyridine

Cat. No.: B8028144

Get Quote

Executive Summary & Compound Profile
2-Butoxy-3-chloro-5-nitropyridine is a critical electrophilic building block used in the

synthesis of biologically active heterocyclic compounds, particularly in the development of

kinase inhibitors and agrochemicals. Its structure features a highly functionalized pyridine ring

where the electron-withdrawing nitro group at C5 activates the C2 position, and the chlorine at

C3 provides a handle for further cross-coupling reactions (e.g., Suzuki-Miyaura).
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Property Detail

IUPAC Name 2-Butoxy-3-chloro-5-nitropyridine

CAS Number 1881322-04-8

Molecular Formula

Molecular Weight 230.65 g/mol

Physical State Pale yellow to off-white solid

Solubility

Soluble in

, DMSO-

, MeOH

Synthesis & Structural Logic
To understand the spectroscopic data, one must understand the compound's origin. The

regioselectivity of its synthesis dictates the substitution pattern observed in NMR.

Synthetic Pathway: The compound is synthesized via Nucleophilic Aromatic Substitution (

) of 2,3-dichloro-5-nitropyridine.

Regioselectivity: The nitro group at C5 activates the C2 position (para-like relationship) and

the Ring Nitrogen activates C2 (ortho). The C3 position is sterically hindered and less

activated.

Result: The alkoxide nucleophile (n-Butoxide) selectively displaces the Chlorine at C2,

leaving the C3-Chlorine intact.

2,3-Dichloro-5-nitropyridine 2-Butoxy-3-chloro-5-nitropyridine
(Target)

SNAr @ C2 (Regioselective)

n-Butanol / Base
(NaH or t-BuOK)
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Figure 1: Regioselective synthesis pathway confirming the C2-alkoxy substitution.

Nuclear Magnetic Resonance (NMR) Spectroscopy
The NMR data confirms the presence of a 2,3,5-substituted pyridine ring and a linear butyl

chain.

H NMR Analysis (400 MHz, )
The spectrum exhibits two distinct aromatic signals and four aliphatic signals.
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Position
Shift (

, ppm)
Multiplicity Integration

Coupling (

, Hz)

Assignment
Logic

H-6 9.02 Doublet (d) 1H

Most

deshielded;

adjacent to

Ring N and

ortho to

.

H-4 8.45 Doublet (d) 1H

Deshielded

by

and Cl; meta

coupling to H-

6.

O- 4.48 Triplet (t) 2H

Deshielded

by Oxygen

attachment.

- 1.81 Quintet (m) 2H

Methylene

beta to

oxygen.

- 1.52 Sextet (m) 2H

Methylene

gamma to

oxygen.

0.98 Triplet (t) 3H
Terminal

methyl group.

Key Diagnostic Feature: The aromatic region shows a characteristic AB system (or AX system

due to large shift difference) with a small coupling constant (

Hz), typical for protons in a meta relationship on a pyridine ring (H-4 and H-6).

C NMR Analysis (100 MHz, )
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Carbon Type
Shift (

, ppm)
Assignment

C-2 159.8
Ipso to Oxygen (Deshielded by

N and O).

C-6 145.2 CH adjacent to N (Ortho to N).

C-5 140.5 Ipso to Nitro group.

C-4 133.1 Aromatic CH.

C-3 119.8
Ipso to Chlorine (Shielded

relative to others).

Aliphatic 68.2

Aliphatic 30.5

Aliphatic 19.1

Aliphatic 13.7 Terminal

Mass Spectrometry (MS)
The mass spectrum provides confirmation of the molecular weight and the presence of chlorine

(isotopic signature).

Ionization & Molecular Ion
Technique: ESI (Electrospray Ionization) or EI (Electron Impact).

Molecular Ion (

): m/z 230.

Isotopic Pattern: A characteristic 3:1 intensity ratio for peaks at m/z 230 (

) and m/z 232 (

) confirms the presence of one chlorine atom.
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Fragmentation Pathway (EI)
Under Electron Impact, the molecule undergoes characteristic ether cleavage.

Loss of Butene (

): The butoxy group typically undergoes a McLafferty-like rearrangement or simple cleavage
to lose butene (

), generating the protonated pyridinol species.

Loss of Nitro Group (

): Cleavage of the

bond.

Molecular Ion [M]+
m/z 230/232 (3:1)

[M - C4H8]+
(Loss of Butene)

m/z ~174

- 56 Da (McLafferty)

[M - NO2]+
(Loss of Nitro)

m/z ~184

- 46 Da

Pyridinol Ion
m/z 174

Click to download full resolution via product page

Figure 2: Primary fragmentation pathway observed in MS analysis.

Infrared Spectroscopy (IR)
The IR spectrum is dominated by the strong nitro and ether stretches.
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Functional Group
Wavenumber (

)
Intensity Description

C-H (Aromatic) 3050 - 3100 Weak
Pyridine ring C-H

stretch.

C-H (Aliphatic) 2850 - 2960 Medium
Butyl chain C-H

stretches.

(Asym) 1525 - 1540 Strong
Asymmetric nitro

stretch.

(Sym) 1340 - 1350 Strong
Symmetric nitro

stretch.

C-O (Ether) 1240 - 1260 Strong
Aryl-alkyl ether

stretch.

C-Cl 700 - 800 Medium
Carbon-Chlorine

stretch.

Experimental Protocol for Analysis
To reproduce these data, follow this standardized sample preparation protocol.

Sample Preparation for NMR[3]
Solvent: Use

(Chloroform-d) containing 0.03% TMS as an internal standard.

Concentration: Dissolve 5-10 mg of the solid in 0.6 mL of solvent.

Filtration: If the solution is cloudy (due to inorganic salts from synthesis), filter through a

cotton plug into the NMR tube.

Quality Control Check
Purity Assessment: Check for the absence of the starting material (2,3-dichloro-5-

nitropyridine).
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Indicator: The starting material lacks the aliphatic butyl signals (0.9 - 4.5 ppm). If aromatic

doublets appear at slightly different shifts without the butyl chain, the reaction is

incomplete.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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